![molecular formula C11H17NO4 B13833677 (+/-)-cis-2-(Boc-amino)-3-cyclopentene-1-carboxylic acid](/img/structure/B13833677.png)
(+/-)-cis-2-(Boc-amino)-3-cyclopentene-1-carboxylic acid
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Overview
Description
(+/-)-cis-2-(Boc-amino)-3-cyclopentene-1-carboxylic acid is a compound that features a tert-butoxycarbonyl (Boc) protected amino group. The Boc group is commonly used in organic synthesis to protect amines from unwanted reactions during multi-step synthesis processes. This compound is particularly useful in the synthesis of peptides and other complex organic molecules due to its stability and ease of removal under mild acidic conditions .
Preparation Methods
The synthesis of (+/-)-cis-2-(Boc-amino)-3-cyclopentene-1-carboxylic acid typically involves the protection of the amino group with a Boc group. This can be achieved through the reaction of the amino acid with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as triethylamine. The reaction is usually carried out under anhydrous conditions to prevent hydrolysis of the Boc group .
Industrial production methods for Boc-protected amino acids often involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated synthesis equipment to ensure high yield and purity .
Chemical Reactions Analysis
(+/-)-cis-2-(Boc-amino)-3-cyclopentene-1-carboxylic acid can undergo various chemical reactions, including:
Common reagents and conditions used in these reactions include bases like triethylamine, solvents such as dichloromethane, and catalysts like palladium on carbon . Major products formed from these reactions depend on the specific reagents and conditions used but generally include oxidized, reduced, or substituted derivatives of the original compound .
Scientific Research Applications
(+/-)-cis-2-(Boc-amino)-3-cyclopentene-1-carboxylic acid has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of (+/-)-cis-2-(Boc-amino)-3-cyclopentene-1-carboxylic acid primarily involves the protection of the amino group with a Boc group. This protection prevents the amino group from participating in unwanted side reactions during multi-step synthesis processes. The Boc group can be removed under mild acidic conditions, such as treatment with trifluoroacetic acid (TFA), to reveal the free amino group for further reactions .
Comparison with Similar Compounds
Similar compounds to (+/-)-cis-2-(Boc-amino)-3-cyclopentene-1-carboxylic acid include other Boc-protected amino acids and derivatives, such as:
N-Boc-glycine: A Boc-protected derivative of glycine used in peptide synthesis.
N-Boc-alanine: A Boc-protected derivative of alanine used in the synthesis of peptides and other organic molecules.
N-Boc-phenylalanine: A Boc-protected derivative of phenylalanine used in the synthesis of complex organic molecules.
The uniqueness of this compound lies in its specific structure, which includes a cyclopentene ring. This structure provides unique reactivity and stability compared to other Boc-protected amino acids .
Properties
Molecular Formula |
C11H17NO4 |
---|---|
Molecular Weight |
227.26 g/mol |
IUPAC Name |
(1S,2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopent-3-ene-1-carboxylic acid |
InChI |
InChI=1S/C11H17NO4/c1-11(2,3)16-10(15)12-8-6-4-5-7(8)9(13)14/h4,6-8H,5H2,1-3H3,(H,12,15)(H,13,14)/t7-,8+/m0/s1 |
InChI Key |
OLAXDULTGCDONC-JGVFFNPUSA-N |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H]1C=CC[C@@H]1C(=O)O |
Canonical SMILES |
CC(C)(C)OC(=O)NC1C=CCC1C(=O)O |
Origin of Product |
United States |
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